2-Carboethoxy-4'-morpholinomethyl benzophenone
Overview
Description
2-Carboethoxy-4’-morpholinomethyl benzophenone, also known as ethyl 4-[2-(morpholin-4-ylmethyl)benzoyl]benzoate, is a chemical compound with the molecular formula C21H23NO4 . It has a molecular weight of 353.41 g/mol .
Molecular Structure Analysis
The molecular structure of 2-Carboethoxy-4’-morpholinomethyl benzophenone consists of a benzophenone core with a morpholinomethyl group at the 4’ position and a carboethoxy group at the 2 position .Scientific Research Applications
Synthesis and Biological Activity
A study by Al‐Ghorbani et al. (2017) explored the synthesis of novel morpholine conjugated benzophenone analogues and their evaluation for anti-proliferative activity against various types of neoplastic cells. The study found that specific structural modifications on the benzophenone ring enhance antiproliferative and anti-mitogenic activities, indicating potential applications in cancer therapy (Al‐Ghorbani et al., 2017).
Photochemistry and Applications in Material Science
Dormán et al. (2016) reviewed the photochemical properties of benzophenone (BP) photophores, highlighting their applications in bioorganic chemistry and material science. BP photophores can undergo n-π* excitation to form a biradicaloid triplet state, enabling hydrogen atom abstraction and subsequent covalent bond formation. This property is utilized in ligand-protein interaction mapping, proteome profiling, and surface grafting, among other applications (Dormán et al., 2016).
Electrochemical Studies
Beiginejad and Nematollahi (2013) investigated the electrochemical oxidation of a morpholinomethyl benzophenone derivative, revealing insights into its electrochemical behavior and potential applications in the development of novel electrochemical sensors or oxidation processes (Beiginejad & Nematollahi, 2013).
Photocrosslinking for Biomedical Applications
Li et al. (2019) introduced benzophenone onto poly(2-ethyl-2-oxazoline) to produce water-stable nanofibers via photocrosslinking. This approach offers a method for enhancing the water stability of nanofibers, which could have significant implications for drug delivery and tissue engineering applications (Li et al., 2019).
Antitumor Activity
Kumazawa et al. (1997) synthesized novel benzophenone derivatives, including morpholino and thiomorpholino benzophenones, which exhibited potent cytotoxic and antitumor activities against murine leukemia and human lung carcinoma cells. This suggests potential therapeutic applications of these compounds in cancer treatment (Kumazawa et al., 1997).
Safety And Hazards
properties
IUPAC Name |
ethyl 2-[4-(morpholin-4-ylmethyl)benzoyl]benzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23NO4/c1-2-26-21(24)19-6-4-3-5-18(19)20(23)17-9-7-16(8-10-17)15-22-11-13-25-14-12-22/h3-10H,2,11-15H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VKGGCGGNNWWWJC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC=CC=C1C(=O)C2=CC=C(C=C2)CN3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80642624 |
Source
|
| Record name | Ethyl 2-{4-[(morpholin-4-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
353.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Carboethoxy-4'-morpholinomethyl benzophenone | |
CAS RN |
898769-80-7 |
Source
|
| Record name | Ethyl 2-[4-(4-morpholinylmethyl)benzoyl]benzoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=898769-80-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Ethyl 2-{4-[(morpholin-4-yl)methyl]benzoyl}benzoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80642624 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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